Cas no 904576-68-7 (4-{1,2,4triazolo4,3-bpyridazin-6-yl}-N-2-(trifluoromethyl)phenylpiperazine-1-carboxamide)

• Product Name: 4-{1,2,4triazolo4,3-bpyridazin-6-yl}-N-2-(trifluoromethyl)phenylpiperazine-1-carboxamide
• CAS No: 904576-68-7
• MF: C₁₇H₁₆F₃N₇O
• MW: 391.350452423096
• CID: 6353045
• PubChem ID: 3239256
• Update Time: 2025-05-30

4-{1,2,4triazolo4,3-bpyridazin-6-yl}-N-2-(trifluoromethyl)phenylpiperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-{1,2,4triazolo4,3-bpyridazin-6-yl}-N-2-(trifluoromethyl)phenylpiperazine-1-carboxamide
• SR-01000098704-1
• CHEMBL1717614
• 4-[1,2,4]triazolo[4,3-b]pyridazin-6-yl-N-[2-(trifluoromethyl)phenyl]piperazine-1-carboxamide
• 4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-N-[2-(trifluoromethyl)phenyl]piperazine-1-carboxamide
• MLS000093148
• AKOS024499149
• SMR000028777
• 4-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)-N-[2-(trifluoromethyl)phenyl]piperazine-1-carboxamide
• 4-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)-N-(2-(trifluoromethyl)phenyl)piperazine-1-carboxamide
• HMS2442J05
• F5123-0086
• CCG-31220
• SR-01000098704
• 904576-68-7

• Inchi： 1S/C17H16F3N7O/c18-17(19,20)12-3-1-2-4-13(12)22-16(28)26-9-7-25(8-10-26)15-6-5-14-23-21-11-27(14)24-15/h1-6,11H,7-10H2,(H,22,28)
• InChI Key： BVAZWOSZHZBHJC-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1NC(N1CCN(C2C=CC3=NN=CN3N=2)CC1)=O)(F)F

Computed Properties

• Exact Mass: 391.13684265g/mol
• Monoisotopic Mass: 391.13684265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 78.7Ų

Additional information on 4-{1,2,4triazolo4,3-bpyridazin-6-yl}-N-2-(trifluoromethyl)phenylpiperazine-1-carboxamide

Comprehensive Overview of 4-{1,2,4triazolo4,3-bpyridazin-6-yl}-N-2-(trifluoromethyl)phenylpiperazine-1-carboxamide (CAS No. 904576-68-7)

The compound 4-{1,2,4triazolo4,3-bpyridazin-6-yl}-N-2-(trifluoromethyl)phenylpiperazine-1-carboxamide (CAS No. 904576-68-7) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the 1,2,4-triazolo[4,3-b]pyridazine core and the trifluoromethylphenyl moiety, make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, which could lead to breakthroughs in drug development.

In recent years, the demand for novel compounds like 4-{1,2,4triazolo4,3-bpyridazin-6-yl}-N-2-(trifluoromethyl)phenylpiperazine-1-carboxamide has surged due to the growing focus on precision medicine and targeted therapies. The compound's piperazine-1-carboxamide group is known to enhance bioavailability and binding affinity, making it a valuable scaffold for designing new drugs. This aligns with current trends in the pharmaceutical industry, where small molecule inhibitors and kinase modulators are highly sought after for treating complex diseases.

One of the most frequently searched questions related to this compound is: "What are the potential applications of CAS No. 904576-68-7 in cancer research?" Preliminary studies suggest that the 1,2,4-triazolo[4,3-b]pyridazine derivative exhibits inhibitory activity against certain kinases involved in cell proliferation. This has sparked interest in its potential as an anti-cancer agent, particularly in combination therapies. Additionally, its trifluoromethyl group is known to improve metabolic stability, a critical factor in drug design.

Another hot topic in the scientific community is the role of 4-{1,2,4triazolo4,3-bpyridazin-6-yl}-N-2-(trifluoromethyl)phenylpiperazine-1-carboxamide in neurodegenerative disease research. The compound's ability to cross the blood-brain barrier, thanks to its piperazine moiety, makes it a candidate for targeting neurological disorders. Researchers are exploring its potential as a neuroprotective agent, particularly in conditions like Alzheimer's and Parkinson's disease.

The synthesis and optimization of CAS No. 904576-68-7 have also been subjects of intense study. Advanced techniques such as microwave-assisted synthesis and computational modeling are being employed to improve yield and purity. These methods are part of a broader shift toward green chemistry and sustainable drug development, which resonates with environmentally conscious researchers and investors.

In conclusion, 4-{1,2,4triazolo4,3-bpyridazin-6-yl}-N-2-(trifluoromethyl)phenylpiperazine-1-carboxamide represents a fascinating area of research with multifaceted applications. Its structural complexity and biological activity make it a standout compound in the quest for innovative therapeutics. As the scientific community continues to unravel its potential, this compound is poised to play a pivotal role in advancing modern medicine.